Thalictruberine
Overview
Description
Thalictruberine is a natural product found in Nandina domestica, Stephania tetrandra, and other organisms with data available.
Scientific Research Applications
Prostate Cancer Research
Thalictruberine has shown promising results in prostate cancer research. A systems biology approach identified critical genes and molecular mechanisms in response to this compound, suggesting its role in causing mitotic arrest and reduction of drug resistance effects, leading to cancer cell death. The study highlighted the drug's impact on various functional pathways, including oxygen response, cell cycle regulation, and the p53 signaling pathway, among others. However, further studies are required to validate these findings and explore the drug's full potential in cancer treatment Saberi et al., 2022.
Antimitotic Agent Discovery
This compound has been discovered as a novel antimitotic agent from nature, showing significant effects in disrupting microtubule dynamics and inducing apoptosis in prostate cancer cells. Unlike traditional microtubule-binding drugs, this compound does not inhibit tubulin polymerization directly but rather seems to target microtubule dynamics indirectly. This unique mechanism of action, coupled with its low interaction with P-glycoprotein, suggests this compound's potential in treating multidrug-resistant tumors Levrier et al., 2017.
Pharmacognosy and Ethnopharmacology
Research into Thalictrum foliolosum, a related species, has revealed a variety of alkaloids with potential therapeutic applications, including this compound. These studies underscore the plant's ethnopharmacological relevance and its potential in developing herbal remedies for various human ailments. The lack of reported toxicity further supports the herb's safety for medicinal use Sharma et al., 2020.
Synthesis and Chemical Analysis
Efforts have been made to synthesize this compound and confirm its structure through various chemical methods. Such studies are crucial for understanding the compound's chemical properties and for potential drug development processes Nimgirawath & Chaturonrugsamee, 2006.
Ethnopharmacological Investigations
Thalictrum plants, including those containing this compound, have been extensively used in traditional Chinese medicine. Investigations into their traditional uses and chemical constituents suggest a rich source of new chemicals for drug research and development, highlighting the need for further exploration of these plants in modern pharmacology Chen et al., 2003.
properties
IUPAC Name |
18,19-dimethoxy-13-methyl-5,7-dioxa-13-azapentacyclo[10.7.1.02,10.04,8.016,20]icosa-1(20),2,4(8),9,16,18-hexaene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-21-5-4-11-7-17(22-2)20(23-3)19-13-9-16-15(24-10-25-16)8-12(13)6-14(21)18(11)19/h7-9,14H,4-6,10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSVWKHTVFGTTKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=CC(=C(C3=C2C1CC4=CC5=C(C=C43)OCO5)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00962816 |
Source
|
| Record name | 1,2-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H,10H-benzo[de][1,3]benzodioxolo[5,6-g]quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00962816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42971-15-3 |
Source
|
| Record name | Thalictruberine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042971153 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Dimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H,10H-benzo[de][1,3]benzodioxolo[5,6-g]quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00962816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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